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Compound of Interest

Compound Name: 3-Fluorophenylacetonitrile

Cat. No.: B154504 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-Fluorobenzyl Cyanide

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the safety and handling protocols for chemical reagents is paramount. This

guide provides a detailed overview of the safety precautions, handling procedures, and

emergency responses related to 3-Fluorobenzyl cyanide (CAS RN: 501-00-8).[1][2][3]

Hazard Identification and Classification
3-Fluorobenzyl cyanide is classified as a hazardous substance requiring careful handling.[1][4]

It is toxic if swallowed, in contact with skin, or if inhaled.[1][4][5][6] It also causes skin and

serious eye irritation.[1][4][5][6]

GHS Classification:

Acute Toxicity, Oral (Category 3)[6]

Acute Toxicity, Dermal (Category 3)[6]

Acute Toxicity, Inhalation (Category 3)[6]

Skin Irritation (Category 2)[5][6]

Eye Irritation (Category 2A)[5][7]
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GHS Label Elements:

Pictograms:

Skull and Crossbones

Exclamation Mark

Signal Word: Danger[1][4][5][6]

Hazard Statements:

H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.[1][4][5]

H315: Causes skin irritation.[1][4][5]

H319: Causes serious eye irritation.[1][4][5]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][4][5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][4][5][6]

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.[1]

P302 + P352 + P312: IF ON SKIN: Wash with plenty of water. Call a POISON

CENTER/doctor if you feel unwell.[1][4]

P304 + P340 + P311: IF INHALED: Remove person to fresh air and keep comfortable for

breathing. Call a POISON CENTER/doctor.[1][4][6]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[1][4][5][6]

P405: Store locked up.[2][4][5]

P501: Dispose of contents/container to an approved waste disposal plant.[1][4][5]
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Physical and Chemical Properties
A summary of the key physical and chemical properties of 3-Fluorobenzyl cyanide is provided

below.

Property Value

CAS Number 501-00-8[1][2][3]

Molecular Formula C₈H₆FN[1][3]

Molecular Weight 135.14 g/mol [1][3]

Appearance
White or Colorless to Yellow to Orange powder,

lump, or clear liquid[1][3][4]

Melting Point 21 °C[1][3]

Boiling Point 230 °C[1][3]

Refractive Index 1.50[1][4]

Experimental Protocols: Safety and Emergency
Procedures
Detailed methodologies for first aid, fire-fighting, and spill containment are critical for ensuring

laboratory safety.

First Aid Measures Protocol
Immediate medical attention is essential in case of exposure.[8] Rescuers should wear

appropriate personal protective equipment, including rubber gloves and air-tight goggles, to

avoid secondary exposure.[6][7]

If Inhaled:

Remove the individual to fresh air and keep them in a position comfortable for breathing.

[5][6][7]
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If breathing has stopped or is difficult, provide artificial respiration or oxygen.[9][10] Do not

use mouth-to-mouth resuscitation.[8][11]

Immediately call a POISON CENTER or physician.[5][6][7]

In Case of Skin Contact:

Immediately take off all contaminated clothing.[5][6][7]

Gently wash the affected area with plenty of soap and water for at least 15 minutes.[7][8]

[11]

Call a POISON CENTER or physician if you feel unwell.[1][4][5][6]

In Case of Eye Contact:

Rinse cautiously with water for several minutes (at least 15 minutes).[5][6][8][9]

Remove contact lenses, if present and easy to do. Continue rinsing.[5][6][7]

If eye irritation persists, get medical advice/attention.[5][6][7]

If Swallowed:

Immediately call a POISON CENTER or physician.[5][6][7]

Rinse the mouth with water.[5][6][7]

Do NOT induce vomiting.[8][9]

Fire-Fighting Protocol
Upon combustion, 3-Fluorobenzyl cyanide may decompose and generate poisonous fumes,

including nitrogen oxides, carbon monoxide, carbon dioxide, and hydrogen cyanide gas.[7][12]

Suitable Extinguishing Media:

Dry powder, foam, water spray, or carbon dioxide (CO₂).[5][7]
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Do NOT use solid streams of water as it may be unsuitable.[7]

Fire-Fighting Instructions:

Fire-fighting should be conducted from the windward side.[7]

Immediately evacuate all non-essential personnel from the area.[5]

Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear.

[7][12]

If safe to do so, remove undamaged containers from the fire area.[5]

Cool containers exposed to fire by spraying with water.[7]

Accidental Release and Spill Cleanup Protocol
Spills must be handled immediately to prevent the spread of contamination.

Personal Precautions:

Evacuate non-essential personnel and control entry to the area.[5][7]

Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles or a face shield, protective clothing, and a respirator or self-

contained breathing apparatus for large spills.[5][6][7]

Ensure adequate ventilation.[5][7]

Remove all sources of ignition.[7]

Containment and Cleaning Up:

Prevent the product from entering drains or waterways.[5][7]

For liquid spills, create a barrier with unreactive, absorbent material like sand, kitty litter, or

absorbent pads.[7][13]

Working from the perimeter inward, apply absorbent material over the spill.[13]
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Collect the absorbed material using non-sparking tools and place it into a suitable, sealed,

and labeled container for disposal.[7][14]

Decontaminate the spill site with a suitable cleaning solution (e.g., soapy water) and wipe

dry.[13][15]

Dispose of all contaminated materials as hazardous waste in accordance with local,

regional, and national regulations.[5][13]

Handling, Storage, and Personal Protection
Adherence to proper handling, storage, and personal protection protocols is essential to

minimize risk.

Safe Handling and Exposure Controls
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Parameter Guideline

Engineering Controls

Work in a well-ventilated area, preferably in a

chemical fume hood or a closed system.[5][7]

[12] Ensure eyewash stations and safety

showers are readily accessible.[5][6][12]

General Handling

Avoid contact with skin, eyes, and clothing.[5][6]

[7] Avoid breathing vapors or mist.[5][6][7] Do

not eat, drink, or smoke when using this

product.[1][4][5] Wash hands and face

thoroughly after handling.[5][6][7]

Personal Protective Equipment (PPE)

Eye/Face Protection
Wear chemical safety goggles or a face shield.

[5][6][7]

Skin Protection

Wear impervious gloves (double gloving is

recommended) and protective clothing to

prevent skin exposure.[5][6][7][16]

Respiratory Protection

Use a NIOSH/MSHA-approved respirator or a

self-contained breathing apparatus (SCBA) if

ventilation is inadequate or exposure limits are

exceeded.[5][6][7][12]

Storage
Parameter Guideline

Storage Conditions

Keep container tightly closed in a dry, cool, and

well-ventilated place.[4][5][6][7] Store in a

locked-up area.[4][5][7] It is recommended to

store in a cool, dark place at <15°C.[1][2] Some

sources recommend storing under an inert gas.

[5][6]

Incompatible Materials
Strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.[12]
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Visualization of Safety Workflow
The following diagram illustrates the logical workflow for the safe handling of 3-Fluorobenzyl

cyanide, from initial assessment to emergency response.
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Preparation & Handling

Emergency Response
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Caption: Workflow for safe handling and emergency response for 3-Fluorobenzyl cyanide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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